4-(2H-1,3-Benzodioxol-4-yl)-4-methyl-2-(trifluoromethyl)pentane-1,2-diol

• CAS RN: 611231-83-5
• Molecular Formula: C14H17F3O4
• Molecular Weight: 306.28 g/mol
• IUPAC Name: 4-(1,3-benzodioxol-4-yl)-4-methyl-2-(trifluoromethyl)pentane-1,2-diol
• InChI: InChI=1S/C14H17F3O4/c1-12(2,6-13(19,7-18)14(15,16)17)9-4-3-5-10-11(9)21-8-20-10/h3-5,18-19H,6-8H2,1-2H3
• InChI Key: LBZIEZSHLDFMCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(CO)(C(F)(F)F)O)C1=C2C(=CC=C1)OCO2

Description

4-(2H-1,3-Benzodioxol-4-yl)-4-methyl-2-(trifluoromethyl)pentane-1,2-diol is a useful research compound. Its molecular formula is C14H17F3O4 and its molecular weight is 306.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.5 g (36.03 mmol) of 4-(1,3-benzodioxol-4-yl)-2-hydroxy-4-methyl-2-(trifluoromethyl)-pentanoic acid ethyl ester is introduced into 430 ml of diethyl ether and mixed in portions with 2.05 g (54.1 mmol) of lithium aluminum hydride at 0° C. After stirring overnight at room temperature, the batch is carefully added to sodium bicarbonate solution. It is filtered by means of diatomaceous earth and extracted three times with ethyl acetate. The combined organic extracts are washed with brine, dried, and the solvent is spun off after the desiccant is filtered off. Chromatography of the residue on silica gel (mobile solvent ethyl acetate/hexane) yields 6.7 g (61%) of the desired alcohol.